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Compound of Interest

Compound Name: Carboxy-EG6-hexadecanethiol

Cat. No.: B12377489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carboxy-EG6-hexadecanethiol is a bifunctional organic molecule widely utilized in the fields

of surface chemistry, nanotechnology, and bio-interfacial science. Its unique structure, featuring

a long hydrophobic hexadecanethiol chain, a hydrophilic hexa(ethylene glycol) (EG6) spacer,

and a terminal carboxylic acid group, allows for the formation of well-defined and functional

self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold. This guide

provides an in-depth overview of its chemical properties, experimental applications, and safety

considerations.

Core Chemical and Physical Properties
The key physicochemical properties of Carboxy-EG6-hexadecanethiol are summarized

below. These characteristics are fundamental to its application in surface modification and

biomaterial engineering.
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Property Value

Chemical Name

20-(16-

Mercaptohexadecanyloxy)-3,6,9,12,15,18-

hexaoxaeicosanoic acid[1][2]

Molecular Formula C30H60O9S[3]

Molecular Weight 596.86 g/mol [1]

CAS Number 1432697-96-5[3][4]

Appearance Colorless to slightly yellow liquid or solid

Solubility
Soluble in organic solvents such as ethanol;

insoluble in water[5]

Storage Temperature
-20°C, preferably under an inert atmosphere

(e.g., Nitrogen)[3][6]

Applications in Surface Science and Biomedicine
The primary application of Carboxy-EG6-hexadecanethiol is in the formation of self-

assembled monolayers (SAMs) on gold surfaces. The thiol group exhibits a strong affinity for

gold, leading to the spontaneous formation of a dense, oriented monolayer.

The hexa(ethylene glycol) linker serves two critical purposes:

It provides a hydrophilic spacer that resists the non-specific adsorption of proteins and other

biomolecules.[2][6]

It extends the terminal carboxyl group away from the surface, making it accessible for further

chemical modifications.

The terminal carboxylic acid is a versatile functional group that can be activated to form

covalent linkages with amine groups on proteins, peptides, antibodies, or DNA, enabling the

specific immobilization of these biomolecules onto the surface.[2] This makes it an invaluable

tool for the development of biosensors, DNA/protein microarrays, and platforms for studying

cell-surface interactions.[2][6]
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Experimental Protocols
Formation of a Carboxy-EG6-hexadecanethiol Self-Assembled Monolayer on Gold:

A typical procedure for forming a SAM on a gold-coated substrate is as follows:

Substrate Preparation:

A gold-coated substrate (e.g., a silicon wafer with a thin layer of evaporated gold) is

cleaned to remove any organic contaminants.

Common cleaning methods include immersion in a piranha solution (a mixture of sulfuric

acid and hydrogen peroxide) or treatment with UV-Ozone. The substrate is then

thoroughly rinsed with deionized water and ethanol and dried under a stream of nitrogen.

SAM Formation:

A dilute solution of Carboxy-EG6-hexadecanethiol (typically 1 mM) is prepared in a

suitable solvent, such as absolute ethanol.

The cleaned gold substrate is immersed in the thiol solution. The self-assembly process

begins immediately.[7]

The immersion is typically carried out for a period of 12-24 hours at room temperature to

ensure the formation of a well-ordered and densely packed monolayer.[7]

Rinsing and Drying:

After incubation, the substrate is removed from the thiol solution and rinsed extensively

with the solvent (e.g., ethanol) to remove any non-covalently bound molecules.

The substrate is then dried under a stream of nitrogen.

Characterization (Optional but Recommended):

The quality of the SAM can be assessed using techniques such as contact angle

goniometry (to measure surface hydrophilicity), ellipsometry (to determine monolayer
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thickness), and X-ray photoelectron spectroscopy (XPS) to confirm the chemical

composition of the surface.

Immobilization of Biomolecules:

Activation of Carboxylic Acid Groups:

The terminal carboxyl groups on the SAM are typically activated using a mixture of N-(3-

Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-

hydroxysuccinimide (NHS) in an appropriate buffer (e.g., MES buffer, pH 6.0). This

reaction forms a semi-stable NHS-ester.

Biomolecule Coupling:

The activated surface is then exposed to a solution containing the biomolecule of interest

(e.g., a protein in PBS buffer, pH 7.4). The primary amine groups on the biomolecule react

with the NHS-esters to form stable amide bonds.

Blocking and Washing:

Any remaining active NHS-esters are quenched using a blocking agent (e.g.,

ethanolamine or bovine serum albumin).

The surface is then washed to remove any non-specifically bound biomolecules.

Visualizations
Below are diagrams illustrating the key experimental workflows involving Carboxy-EG6-
hexadecanethiol.
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Substrate Preparation
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Caption: Workflow for Self-Assembled Monolayer (SAM) Formation.
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Caption: Pathway for Biomolecule Immobilization on a Functionalized Surface.

Safety and Handling
While specific hazard data for Carboxy-EG6-hexadecanethiol is not extensively documented,

general safe laboratory practices for handling thiols should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12377489?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377489?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/326573783034888410/TYD-00897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any potential vapors.[4]

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[4]

Fire Safety: Keep away from sources of ignition. Use dry chemical, carbon dioxide, or

alcohol-resistant foam for extinguishing.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.[4]

This guide provides a foundational understanding of Carboxy-EG6-hexadecanethiol for its

effective and safe use in research and development. Its well-defined chemical properties make

it a powerful tool for creating functional and biocompatible surfaces for a wide range of

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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